Cas no 1312921-38-2 ({4-2-(4-methylpiperazin-1-yl)ethoxyphenyl}boronic acid)

• Product Name: {4-2-(4-methylpiperazin-1-yl)ethoxyphenyl}boronic acid
• CAS No: 1312921-38-2
• MF: C₁₃H₂₁BN₂O₃
• MW: 264.128443479538
• MDL: MFCD16413622
• CID: 4583199
• PubChem ID: 61534204
• Update Time: 2024-11-02

{4-2-(4-methylpiperazin-1-yl)ethoxyphenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-(4-methylpiperazin-1-yl)ethoxy)phenylboronic acid
• (4-(2-(4-methylpiperazin-1-yl)ethoxy)phenyl)boronic acid
• {4-[2-(4-methylpiperazin-1-yl)ethoxy]phenyl}boronic acid
• AM86501
• {4-2-(4-methylpiperazin-1-yl)ethoxyphenyl}boronic acid
• AS-55309
• EN300-147258
• AKOS010796272
• I12773
• SCHEMBL2562413
• [4-[2-(4-methylpiperazin-1-yl)ethoxy]phenyl]boronic acid
• 1312921-38-2
• starbld0017325

• MDL： MFCD16413622
• Inchi： 1S/C13H21BN2O3/c1-15-6-8-16(9-7-15)10-11-19-13-4-2-12(3-5-13)14(17)18/h2-5,17-18H,6-11H2,1H3
• InChI Key： JHNJMVDIFIIIMX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CCN1CCN(C)CC1

Computed Properties

• Exact Mass: 264.1645227 g/mol
• Monoisotopic Mass: 264.1645227 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• Molecular Weight: 264.13